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Compound of Interest

Triethylene glycol monobenzyl
Compound Name:
ether

Cat. No.: B150724

This guide provides a comprehensive overview of the safety and handling precautions for
Triethylene Glycol Monobenzyl Ether (CAS No. 55489-58-2). It is intended for researchers,
scientists, and professionals in drug development who may handle this substance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Triethylene Glycol Monobenzyl
Ether is presented in the table below. This data is essential for understanding its behavior and
potential hazards.

Property Value Reference
Molecular Formula C13H2004 [1]
Molecular Weight 240.30 g/mol [1]
Appearance Liquid [1]
Boiling Point 358 °C at 760 mmHg [1]
Density 1.09 g/cm3 [1]
CAS Number 55489-58-2 [1]

Hazard Identification and Classification
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Triethylene Glycol Monobenzyl Ether is classified as a hazardous substance. The following
table summarizes its GHS classification.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral 4
[2]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation.[1][2]

Specific Target Organ Toxicity, H335: May cause respiratory

Single Exposure (Respirator 3
J P (Resp Y irritation.[1][2]

Tract Irritation)

Signal Word: Warning[1]
Hazard Pictograms:

laalt text

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Use only outdoors or in a well-ventilated area.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]
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o Wear appropriate personal protective equipment (PPE).[1]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Store locked up.[1]

Recommended storage temperature is between 15-25°C.[3]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter Recommendation

] ) Use in a well-ventilated area. Local exhaust
Engineering Controls o
ventilation is recommended.[1]

_ Wear safety glasses with side-shields or
Eye/Face Protection )
chemical safety goggles.[1]

Wear protective gloves and impervious clothing.

[1]

Skin Protection

) ) If ventilation is inadequate, use a suitable
Respiratory Protection ,
respirator.[1]

First-Aid Measures

In case of exposure, immediate first aid is crucial.
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Exposure Route

First-Aid Procedure

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

If on Skin

Wash with plenty of soap and water. Take off
contaminated clothing and wash it before reuse.
If skin irritation occurs, get medical

advice/attention.[1]

If Inhaled

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

[1]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Fire-Fighting Measures

Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Unsuitable Extinguishing Media:

e Do not use a heavy water stream.[3]

Specific Hazards Arising from the Chemical:

o Combustible liquid.[3]

o Hazardous decomposition products may include carbon oxides.[3]

Protective Equipment and Precautions for Firefighters:
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o Wear self-contained breathing apparatus and full protective clothing.[1]

Accidental Release Measures

Personal Precautions, Protective Equipment, and Emergency Procedures:
o Evacuate unnecessary personnel.[3]

o Wear appropriate personal protective equipment.[1]

o Ensure adequate ventilation.[1]

Environmental Precautions:

e Prevent entry into sewers and public waters.[3]

Methods and Materials for Containment and Cleaning Up:

o Absorb spillage with inert materials (e.g., sand, diatomaceous earth).[3]

o Collect and place in a suitable container for disposal.[3]

Experimental Protocols

The following sections detail standardized experimental protocols for assessing the toxicity of
chemicals like Triethylene Glycol Monobenzyl Ether, based on OECD guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is used to assess the acute oral toxicity of a substance.[4]

Principle: The test substance is administered orally to a group of fasted animals at one of the
defined dose levels (5, 50, 300, and 2000 mg/kg body weight). The test's outcome is the
observation of mortality or evident toxicity at a specific dose level.

Methodology:

e Animal Selection: Healthy, young adult rodents (usually rats) of a single sex are used.[5]
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e Housing and Feeding: Animals are housed in standard conditions with free access to food
and water, except for a brief fasting period before dosing.[5]

» Dose Preparation: The test substance is typically administered in a constant volume, with the
concentration adjusted to achieve the desired dose. Water is the preferred vehicle; if the
substance is not soluble in water, an oil (e.g., corn oil) may be used.[5]

o Administration: The substance is administered by gavage in a single dose.[5]

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[5]

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[3]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)

This in vitro test is used to predict the skin irritation potential of a chemical.[6]

Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Cell viability is measured to assess the level of irritation.[6]

Methodology:
* RhE Model: A commercially available RhE model is used.

» Application of Test Chemical: A small amount of the test chemical is applied to the surface of
the RhE tissue.[6]

 Incubation: The treated tissues are incubated for a defined period.

 Viability Assessment: After incubation, cell viability is determined using a colorimetric assay,
such as the MTT assay. The reduction of MTT to formazan by mitochondrial dehydrogenases
in viable cells is quantified spectrophotometrically.[7]
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» Classification: A chemical is identified as an irritant if the tissue viability is reduced below a
certain threshold (typically < 50%) compared to the negative control.[6]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[8]

Principle: A single dose of the test substance is applied to the eye of an experimental animal.
The degree of eye irritation/corrosion is then evaluated by scoring lesions of the conjunctiva,
cornea, and iris at specific intervals.[8]

Methodology:
e Animal Selection: Healthy, adult albino rabbits are typically used.[9]

e Dose Application: A small, defined amount of the test substance (liquid or solid) is instilled
into the conjunctival sac of one eye of the animal. The other eye serves as a control.[9]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10]
e Scoring: Ocular lesions are scored according to a standardized system.[10]
o Reversibility: The reversibility of any observed effects is also assessed.[10]

e Pain Management: The use of topical anesthetics and systemic analgesics is recommended
to minimize pain and distress.[8]

Visualizations
Workflow for Handling a Chemical Spill
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Chemical Spill Response Workflow

Immediate Action

Evacuate Immediate Area

:

Alert Supervisor and Safety Officer

\

Assess the Spill
(Identify chemical, quantity, and hazards)

l

Don Appropriate PPE

\

Contain the Spill
(Use absorbent materials)

\

Clean Up Spill Residue

:

Decontaminate Area and Equipment

A

Dispose of Waste Properly

A

Document the Incident

Click to download full resolution via product page

Caption: A general workflow for responding to a chemical spill.

Hazard Management Process
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Chemical Hazard Management Cycle

Hazard Identification
(GHS Classification, SDS Review)

L

Risk Assessment
(Evaluate likelihood and severity of harm)

Continuous Improvement

Implement Control Measures
(Elimination, Substitution, Engineering Controls, Administrative Controls, PPE)

Monitor and Review
(Effectiveness of controls, new information)
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General Metabolic Pathway and Toxicity of Glycol Ethers

Triethylene Glycol Monobenzyl Ether

Absorption
(Dermal, Inhalation, Oral)

l

Metabolism in Liver
(Oxidation via Alcohol and Aldehyde Dehydrogenases)

Formation of Toxic Alkoxyacetic Acid Metabolite

Toxic Effects
(e.g., Skin/Eye Irritation, Systemic Toxicity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Triethylene Glycol
Monobenzyl Ether Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150724#triethylene-glycol-monobenzyl-ether-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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